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Compound of Interest

Compound Name: ganoderic acid S

Cat. No.: B103741

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderic acid S, a member of the highly oxygenated lanostane-type triterpenoid family, is a
bioactive compound isolated from the medicinal mushroom Ganoderma lucidum. This technical
guide provides an in-depth overview of the physical and chemical properties of ganoderic acid
S, alongside a detailed exploration of its biological activities and mechanisms of action. The
information presented herein is intended to support research and development efforts in the
fields of pharmacology and drug discovery.

Physicochemical Properties of Ganoderic Acid S

Ganoderic acid S is a triterpenoid characterized by a lanostane skeleton. While specific
experimental data for some physical properties are not widely published, its fundamental
chemical characteristics have been established.

Table 1: Physical and Chemical Properties of Ganoderic Acid S
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Property Value Source(s)
Molecular Formula C30H4403 [1112]
Molecular Weight 452.7 g/mol [1][2]
Appearance Powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

CAS Number 104759-35-5

) ) Not reported in the reviewed
Melting Point .
literature.

Spectral Data:

While detailed spectral data (*H NMR, 3C NMR, IR, UV-Vis) for ganoderic acid S are not
readily available in the public domain, its structure has been confirmed using these techniques.
Mass spectrometry data for ganoderic acids, in general, show characteristic fragmentation
patterns, including the loss of a water molecule and cleavage of the side chain.

Biological Activity and Mechanisms of Action

Ganoderic acid S has demonstrated significant anti-cancer properties, primarily through the
induction of apoptosis and cell cycle arrest in cancer cells.

Induction of Apoptosis in HeLa Cells

Ganoderic acid S is a potent inducer of apoptosis in human cervical carcinoma (HelLa) cells
via a mitochondria-mediated pathway.[3] This intrinsic apoptotic pathway is a key mechanism
for its cytotoxic effects.

The signaling cascade is initiated by a decrease in the mitochondrial membrane potential,
which leads to the release of cytochrome c¢ from the mitochondria into the cytosol.[3] Cytosolic
cytochrome c then triggers the activation of caspase-9, an initiator caspase, which in turn
activates caspase-3, an executioner caspase.[3] The activation of this caspase cascade

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3345583/
https://pubmed.ncbi.nlm.nih.gov/29748985/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345583/
https://pubmed.ncbi.nlm.nih.gov/29748985/
https://www.benchchem.com/product/b103741?utm_src=pdf-body
https://www.benchchem.com/product/b103741?utm_src=pdf-body
https://www.benchchem.com/product/b103741?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21036023/
https://pubmed.ncbi.nlm.nih.gov/21036023/
https://pubmed.ncbi.nlm.nih.gov/21036023/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ultimately leads to the cleavage of cellular proteins and programmed cell death.[3] The pro-
apoptotic protein Bax is upregulated, while the anti-apoptotic protein Bcl-2 is downregulated,
further promoting apoptosis.[3]
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Mitochondria-Mediated Apoptosis Induced by Ganoderic Acid S in HeLa Cells
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Cell Cycle Arrest Induced by Ganoderic Acid S

Ganoderic Acid S

S Phase
((DNA Replication))

|
1
i[nhibits
|

Cell Proliferation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HSCCC Purification Workflow for Ganoderic Acid S
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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